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Get Quote

Chemical and Physical Properties

Ammonium nonanoate is a broad-spectrum, non-systemic contact herbicide with no soil activity. Its

properties are summarized in the table below [1] [2].

Property Specification

IUPAC Name Ammonium nonanoate [1]

Common Names Ammonium pelargonate [2]

Chemical
Formula

C₉H₂₁NO₂ [1]

Molecular Mass 175.27 g·mol⁻¹ [1]

Physical State Colorless to pale yellow liquid [1]

Odor Slight fatty acid odor [1]

Active
Ingredient

~40% by weight [1]

Mode of Action Contact herbicide that disrupts plant cell membranes, causing rapid desiccation and

cell death [1] [3]

Soil Activity None (no residual activity) [3]
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Efficacy and Weed Control Spectrum

Ammonium nonanoate is a contact-only herbicide with no translocation, making complete coverage

essential.

Weeds Controlled: Effective on young, succulent annual broadleaf weeds and grasses. Also

suppresses moss, saplings, tree suckers, and vines [1] [3].
Weeds Not Controlled: Provides only suppression (necrosis of foliage) for older annual and

perennial weeds. Stems of perennial weeds often survive, requiring repeated applications [3].

Application Protocols and Formulation

Application requirements vary based on formulation concentration and weed size.

Parameter Recommendation

General Use Rate 3-15% (v/v) in water, with higher concentrations for larger weeds [3].

Spot Treatment (3.3L
Form.)

6 - 15% (v/v) in water [3].

Spot Treatment (4.2L
Form.)

3 - 10% (v/v) in water [3].

By Weight (40%
Concentrate)

Mix not more than 6% by weight of concentrate in water. This equals ~8
ounces (by weight or volume) per gallon of water [4].

Spray Volume Ensure thorough, complete spray coverage of all weed foliage [3].

Optimal Conditions Warm, dry weather for most rapid results. Efficacy decreases in cold

conditions [3].

Tank Mixing Procedures and Compatibility

While ammonium nonanoate itself is a surfactant, following standard tank-mixing order is critical when

combining with other agents to avoid physical incompatibility.
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Experimental Workflow for Tank-Mix Compatibility (Jar Test) Before full-scale application, a jar test is

essential. The following protocol is adapted from standard agricultural guidelines [5] [6].

Start Jar Test

Add water to jar
(use same water source

as for spraying)

Add ingredients one by one
following W.A.L.E.S. order:
1. Wettable Powders (WP)

2. Agitate fully
3. Liquid Flowables (F, SC)

4. Agitate fully
5. Emulsifiable Concentrates (EC)

6. Agitate fully
7. Solutions (S, SL)

(Add Ammonium Nonanoate here)

Observe mixture at time zero,
1 hour, and 24 hours.
Check for precipitate,
gelation, or separation.

Compatible

 No issues found

Incompatible.
Do not proceed
with tank mix.

 Precipitate/etc. found

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.cropscience.bayer.us/articles/bayer/tank-mix-guidelines
https://www.chsagronomy.com/insights/adjuvant-101-proper-tank-mixing-order
https://www.smolecule.com/products/s696831?utm_src=pdf-body-img
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


General Tank-Mixing Order The established order is to add products from hardest to easiest to mix.

Ammonium nonanoate, as a solution, is added near the end [5] [6].

Wettable Powders (WP) & Dry Flowables (DF)
Agitate thoroughly after each addition

Liquid Flowables (F) & Suspension Concentrates (SC)
Emulsifiable Concentrates (EC)

Solutions (S, SL) & Surfactants (add Ammonium Nonanoate here)

Key Compatibility Note: Tank mixing ammonium nonanoate (e.g., product name Scythe) with systemic

herbicides like glyphosate (Roundup-Pro) is not advised, as it can lead to reduced weed control, particularly

for perennial weeds [3].

Safety and Environmental Precautions

Ammonium nonanoate requires careful handling as it can cause substantial but temporary eye injury and

skin irritation.

Precaution Details

Personal Protective
Equipment (PPE)

Coveralls, chemical-resistant gloves (barrier laminate, nitrile, neoprene),

chemical-resistant footwear plus socks, and protective eyewear [3].

Restricted Entry Interval
(REI)

12 hours [3].

First Aid Harmful if inhaled, absorbed through skin, or swallowed. Causes skin

and eye irritation. Wash thoroughly with soap and water after handling
[3].

Environmental Fate Rapidly degrades in soil (DT₅₀ ~1.0 day). Non-persistent [1].

Toxicity Low acute oral toxicity (LD₅₀ >2000 mg/kg in rats). Low toxicity to birds

(LD₅₀ >2150 mg/kg) [1].

Volatility/Leaching Negligible [3].
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Regulatory Status

EU: Not approved under EC Regulation 1107/2009 [1].
USA: Approved for use. EPA registration codes include 10163-325 (Scythe) and 70299-23 (Axxe) [3].

Organic Use: While derived from natural sources, ammonium nonanoate is not currently
approved for use on organic farms in the United States and is considered a type of industrial-

strength soap [4].

Ammonium nonanoate is a valuable tool for rapid, non-residual weed burn-down when used according to

label directives. Success depends on thorough coverage, application during favorable environmental

conditions, and strict adherence to safety and tank-mixing protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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